molecular formula C11H11NO2 B8454559 (4-Formyl-3,5-dimethyl-phenoxy)-acetonitrile

(4-Formyl-3,5-dimethyl-phenoxy)-acetonitrile

Cat. No.: B8454559
M. Wt: 189.21 g/mol
InChI Key: WZFDEUOIQFOCBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Formyl-3,5-dimethyl-phenoxy)-acetonitrile is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

2-(4-formyl-3,5-dimethylphenoxy)acetonitrile

InChI

InChI=1S/C11H11NO2/c1-8-5-10(14-4-3-12)6-9(2)11(8)7-13/h5-7H,4H2,1-2H3

InChI Key

WZFDEUOIQFOCBL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1C=O)C)OCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-hydroxy-2,6-dimethyl-benzaldehyde (150 mg), chloroacetonitrile (0.1 mL), and Cs2CO3 (390 mg) in acetone (10 mL) was stirred at room temperature for 16 h. The mixture was concentrated, diluted with water, and extracted with EtOAc. The organic extracts were washed with brine, dried over Na2SO4, and concentrated in vacuo. Purification by column chromatography (SiO2, 3:1 hexane/EtOAc) gave (4-formyl-3,5-dimethyl-phenoxy)-acetonitrile.
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
0.1 mL
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
390 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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